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Compound of Interest

Compound Name: (3S)-5-Methylhexane-1,3-diamine

Cat. No.: B13212774

Get Quote

Executive Summary & Chemical Identity
(3S)-5-Methylhexane-1,3-diamine is a specialized chiral building block derived from the L-

Leucine scaffold.[1] Distinguished by its specific stereochemistry at the C3 position and a

flexible isohexyl side chain, this diamine serves as a critical intermediate in the synthesis of

peptidomimetics, kinase inhibitors, and chiral ligands for asymmetric catalysis.[1]

Its utility lies in the 1,3-diamine motif, which provides a unique "bite angle" for metal

coordination compared to the more common 1,2-diamines (e.g., ethylenediamine), and its

ability to introduce a specific hydrophobic bulk (isobutyl group) in a defined spatial orientation.

[1]
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Property Detail

IUPAC Name (3S)-5-methylhexane-1,3-diamine

Common Name (S)-1,3-Diamino-5-methylhexane

CAS Number
1932317-46-8 (Free Base) / 2490322-99-9

(2HCl Salt)

Molecular Formula C₇H₁₈N₂

Molecular Weight 130.23 g/mol

Chiral Center C3 (S-configuration derived from L-Leucine)

SMILES CC(C)CN

Physicochemical Properties
The physicochemical profile of (3S)-5-methylhexane-1,3-diamine is dominated by its dual

primary amine functionality and the lipophilic isobutyl tail.[1]
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Property
Value
(Experimental/Predicted)

Context & Relevance

Physical State
Colorless to pale yellow

viscous liquid

Hygroscopic; often handled as

HCl salt for stability.[1]

Boiling Point ~185–195 °C (at 760 mmHg)
High boiling point due to

intermolecular H-bonding.[1]

Density ~0.86 g/mL
Less dense than water; typical

for aliphatic amines.[1]

pKa (NH₂) pKa₁ ≈ 10.5, pKa₂ ≈ 8.8

Strong base; forms stable

dicationic salts at physiological

pH.

LogP ~0.65

Amphiphilic; soluble in water

and polar organic solvents

(MeOH, DMSO).

Optical Rotation
[α]D dependent on

solvent/conc.

Confirmation of enantiopurity is

critical (typically >98% ee

required).

Structural Analysis & Stereochemistry
The molecule features a flexible ethylene backbone separating the two amine groups. The (3S)

stereocenter anchors the isobutyl group, directing steric bulk away from the metal center or

binding pocket.

Conformational Bias
In solution, the 1,3-diamine motif can adopt a chair-like conformation when chelated to metals,

forming a six-membered chelate ring.[1] This is distinct from the five-membered rings formed

by 1,2-diamines, offering:

Wider Bite Angle: ~90–95° (vs. ~85° for 1,2-diamines).[1]

Reduced Steric Crowding: The C3 substituent is equatorial in the most stable chair

conformers, minimizing 1,3-diaxial interactions.[1]
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Figure 1: Schematic of the six-membered chelate ring formed by (3S)-5-methylhexane-1,3-
diamine upon metal coordination.[1][2][3]

Synthesis & Manufacturing Routes
The synthesis of (3S)-5-methylhexane-1,3-diamine typically relies on the "Chiral Pool"

strategy, utilizing L-Leucine to establish the (S)-stereocenter.[1]

Route A: Homologation of L-Leucine (The "Beta-Amino"
Pathway)
This route preserves the chiral integrity of L-Leucine while extending the carbon chain.[1]

Starting Material: L-Leucine (S-configuration).[1]

Protection: Boc-protection of the amine (Boc-L-Leu-OH).[1]

Homologation (Arndt-Eistert):

Formation of mixed anhydride.

Reaction with diazomethane to form diazoketone.[1]

Wolff rearrangement in the presence of methanol to yield Boc-β-homoleucine methyl ester.

[1]

Amidation: Conversion of the ester to a primary amide (NH₃/MeOH).

Reduction: Global reduction of the amide and the Boc-group (using LiAlH₄ or BH₃[1]·THF)

yields the 1,3-diamine.[1]

Route B: The Nitromethane Addition (Henry Reaction
Variant)
A more direct convergent route involving Leucinal.

Precursor: (S)-N-Boc-Leucinal (Aldehyde derived from Leucine).[1]
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Henry Reaction: Reaction with Nitromethane (CH₃NO₂) catalyzed by a chiral copper complex

(or simple base if diastereoselectivity is controlled by the substrate) to form the β-

nitroalcohol.[1]

Reduction: Hydrogenation (Pd/C or Raney Ni) of the nitro group to an amine.

Deoxygenation/Substitution: This route typically yields a 1,3-amino alcohol.[1] To get the

diamine, the hydroxyl group must be activated (Mesylate/Tosylate) and displaced by azide

(NaN₃), followed by reduction (Staudinger reaction).
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Figure 2: The Arndt-Eistert Homologation route ensures retention of the (S)-configuration.[1]

Applications in Drug Discovery & Catalysis
Pharmaceutical Intermediate
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The (3S)-5-methylhexane-1,3-diamine scaffold acts as a peptidomimetic surrogate for the

Leucine-Glycine or Leucine-Alanine dipeptide bond.[1]

Protease Inhibitors: The 1,3-diamine backbone mimics the transition state of peptide

hydrolysis.[1] The isobutyl group fits into the S1 or S1' hydrophobic pocket of enzymes (e.g.,

HIV protease, Renin).

Kinase Inhibitors: Used as a solubilizing linker that projects the amine into the solvent front

while anchoring the inhibitor via the hydrophobic tail.

Chiral Ligand in Asymmetric Catalysis
Chiral 1,3-diamines are "privileged structures" in organometallic chemistry.[1]

Asymmetric Hydrogenation: Used as a ligand for Ruthenium or Rhodium complexes (e.g.,

Noyori-type catalysts) for the reduction of ketones.[1]

Organocatalysis: The diamine can function as a bifunctional catalyst (via H-bonding) for aldol

or Michael addition reactions.[1]

Handling, Safety, and Storage Protocols
Safety Profile (GHS Classification)

Signal Word: DANGER

Hazard Statements:

H314: Causes severe skin burns and eye damage.[1]

H302: Harmful if swallowed.[1]

Precautionary Measures: Wear nitrile gloves (double-gloving recommended), chemical

safety goggles, and a face shield.[1] Handle only in a functioning fume hood.

Storage & Stability
Hygroscopicity: The free base is highly hygroscopic and will absorb CO₂ from the air to form

carbamates.
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Recommendation: Store as the dihydrochloride salt (2HCl) for long-term stability.[1]

Conditions: Store at 2–8°C under an inert atmosphere (Argon or Nitrogen).

Analytical Validation
To verify the identity and purity of the compound before use:

¹H NMR (DMSO-d₆): Look for the doublet at ~0.9 ppm (isobutyl methyls) and the diagnostic

multiplet at ~2.8–3.0 ppm (C3-H adjacent to amine).[1]

Chiral HPLC: Use a Crownpak CR(+) or Chiralcel OD-H column to verify enantiomeric

excess (ee > 98%).[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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